Cas no 1798638-36-4 (N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}acetamide)

• Product Name: N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}acetamide
• CAS No: 1798638-36-4
• MF: C₁₅H₁₉ClN₂O₂S
• MW: 326.841561555862
• CID: 5373998
• Update Time: 2025-06-26

N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl]acetamide
• N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}acetamide

• Inchi： 1S/C15H19ClN2O2S/c1-11(19)17-10-15(20)18-7-6-14(21-9-8-18)12-4-2-3-5-13(12)16/h2-5,14H,6-10H2,1H3,(H,17,19)
• InChI Key： RBWQJMMFUHOQLF-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC(C2=CC=CC=C2Cl)SCC1)=O)(=O)C

Additional information on N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}acetamide

N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}acetamide: A Comprehensive Overview

In the ever-evolving landscape of chemical compounds, N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}acetamide stands out as a compound with significant potential in various applications. This compound, identified by the CAS number 1798638-36-4, has garnered attention due to its unique structural properties and promising biological activities. Recent studies have shed light on its mechanisms of action, making it a subject of interest in both academic and industrial research.

The molecular structure of N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}acetamide is characterized by a thiazepane ring system, which is a seven-membered ring containing sulfur and nitrogen atoms. This heterocyclic structure is known for its versatility in binding to various biological targets, such as enzymes and receptors. The presence of the chlorophenyl group further enhances its pharmacokinetic properties, making it a valuable asset in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in different biological systems with greater accuracy. For instance, molecular docking studies have revealed potential interactions between N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}acetamide and key enzymes involved in metabolic pathways. These findings underscore its potential as a lead compound in the development of novel therapeutic agents.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The use of environmentally friendly reagents and conditions has become a focus in recent research, aligning with the growing emphasis on sustainable chemistry practices. This approach not only enhances the efficiency of synthesis but also reduces the environmental footprint associated with its production.

One of the most exciting developments involving N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}acetamide is its application in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, significantly improving their bioavailability. This innovation has opened new avenues for treating conditions where drug delivery remains a challenge.

Moreover, the compound's stability under physiological conditions has been rigorously tested, with promising results indicating its suitability for long-term therapeutic use. Its ability to resist enzymatic degradation while maintaining efficacy makes it an attractive candidate for chronic disease management.

In conclusion, N-{2-[7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-2-oxoethyl}acetamide represents a significant advancement in chemical innovation. With ongoing research uncovering new applications and mechanisms of action, this compound is poised to play a pivotal role in shaping future therapeutic strategies across diverse fields.